Cas no 17867-69-5 (2-{[(hexyloxy)carbonyl]oxy}benzoic acid)

• Product name: 2-{[(hexyloxy)carbonyl]oxy}benzoic acid
• CAS No: 17867-69-5
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 1372494
• PubChem ID: 28816

2-{[(hexyloxy)carbonyl]oxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(hexyloxy)carbonyl]oxy}benzoic acid
• 2-[[(Hexyloxy)carbonyl]oxy]benzoic acid
• 2-hexoxycarbonyloxybenzoic acid
• SKF-26070
• o-Carboxyphenyl carbonic acid hexyl ester
• n-Hexyl-O-carboxyphenylcarbonate
• Benzoic acid, o-hexyloxycarbonyloxy-
• BENZOIC ACID, 2-(((HEXYLOXY)CARBONYL)OXY)-
• 2-((Hexyloxy)carbonyloxy)benzoic acid
• 17867-69-5
• Q27292215
• CARBONIC ACID, HEXYL ESTER, ESTER with SALICYLIC ACID
• W2L17X38BA
• UNII-W2L17X38BA
• SALICYLIC ACID, HEXYL CARBONATE
• BRN 2944262
• Salicylic acid, hexylcarbonate deriv.
• Benzoic acid, 2-((hexyloxy)carbonyloxy)-
• SKF 26070
• DTXSID10170521

• Inchi： InChI=1S/C14H18O5/c1-2-3-4-7-10-18-14(17)19-12-9-6-5-8-11(12)13(15)16/h5-6,8-9H,2-4,7,10H2,1H3,(H,15,16)
• InChI Key： XSIAKDCMDYUKNA-UHFFFAOYSA-N
• SMILES： CCCCCCOC(=O)OC1=CC=CC=C1C(=O)O

Computed Properties

• Exact Mass: 266.11544
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 72.83